1-(2-Furoyl)-3-phenylpyrrolidine

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: furan-2-yl-(3-phenylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C15H15NO2/c17-15(14-7-4-10-18-14)16-9-8-13(11-16)12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2
• InChI Key: WCDZIHJPPNZQLG-UHFFFAOYSA-N
• SMILES: C1CN(CC1C2=CC=CC=C2)C(=O)C3=CC=CO3

Description

1-(2-Furoyl)-3-phenylpyrrolidine is a nitrogen-containing heterocyclic compound featuring a pyrrolidine core substituted with a phenyl group at the 3-position and a 2-furoyl moiety at the 1-position.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrrolidine Core

1-((4-Nitrophenyl)sulfonyl)-3-phenylpyrrolidine [31j]

• Structure : Features a sulfonyl group (electron-withdrawing) at the 1-position instead of furoyl (electron-donating).
• Synthesis: Prepared via nosyl (4-nitrobenzenesulfonyl) protection of 3-phenylpyrrolidine using Et₃N and CH₂Cl₂, yielding a crystalline product (59% yield) .
• Properties :
  • Optical Activity : [α]D²⁴ = -93.5° (CH₂Cl₂), indicating significant stereochemical influence from the substituents.
  • Spectroscopy : ¹H NMR (CDCl₃) and HRMS data confirm structural integrity .
• Comparison : The sulfonyl group enhances stability and polarity compared to the furoyl group, which may favor different solubility and reactivity profiles.

(S)-3-Phenylpyrrolidine Hydrochloride

• Structure : Lacks the 1-position acyl group but retains the chiral 3-phenylpyrrolidine backbone.
• Applications : Widely used as a chiral building block for ligands, catalysts, and bioactive intermediates due to its stereoselective properties .

Acylated Heterocyclic Analogs

1-(2-Furoyl)-1H-benzotriazole

• Structure : Benzotriazole core with a 2-furoyl substituent.
• Properties : Molecular formula C₁₁H₇N₃O₂; priced at $48.10/g (97% purity) .
• Comparison : The benzotriazole group is more electron-deficient than pyrrolidine, likely altering reactivity in coupling or substitution reactions.

1-(2-Thienylcarbonyl)-1H-benzotriazole

• Structure : Thienyl (sulfur-containing) acyl group instead of furoyl.
• Properties : Molecular formula C₁₁H₇N₃OS; priced at $45.00/g .

Data Table: Key Structural and Commercial Parameters

Compound Name	Molecular Formula	Substituent (Position)	Price (USD/g)	Key Properties	Reference
1-(2-Furoyl)-3-phenylpyrrolidine	Not reported	2-Furoyl (1), Phenyl (3)	N/A	Inferred aromaticity, chiral core	N/A
1-((4-Nitrophenyl)sulfonyl)-3-phenylpyrrolidine	C₁₆H₁₅N₂O₄S	4-Nitrobenzenesulfonyl (1)	N/A	[α]D²⁴ = -93.5°, crystalline solid
1-(2-Furoyl)-1H-benzotriazole	C₁₁H₇N₃O₂	2-Furoyl (1)	48.10	97% purity, heterocyclic core
(S)-3-Phenylpyrrolidine HCl	C₁₀H₁₄NCl	Phenyl (3)	N/A	Chiral building block